2-(2,4,4-Trimethylcyclopentyl)-propanenitrile

• Molecular Formula: C11H19N
• Molecular Weight: 165.27 g/mol
• IUPAC Name: 2-(2,4,4-trimethylcyclopentyl)propanenitrile
• InChI: InChI=1S/C11H19N/c1-8-5-11(3,4)6-10(8)9(2)7-12/h8-10H,5-6H2,1-4H3
• InChI Key: VPNUNBAFCAOPQM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC1C(C)C#N)(C)C

Description

2-(2,4,4-Trimethylcyclopentyl)-propanenitrile is a useful research compound. Its molecular formula is C11H19N and its molecular weight is 165.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution containing 1 equivalent of 2-(2,4,4-trimethyl-cyclopentyl)acrylonitrile 5 in toluene and 5% by weight of 5% palladium-on-charcoal is placed in an autoclave, under 20 bar of hydrogen, at 40° C. At the end of the reaction, the autoclave is purged with nitrogen and the solution is filtered through celite. The filtrate is concentrated. The crude product, obtained in the form of four diastereomers in proportions of 8:18:22:52, is purified by distillation.